Cas no 403672-06-0 (1H-Inden-1-ol,3-amino-2,3-dihydro-, (1R,3S)-)

1H-Inden-1-ol,3-amino-2,3-dihydro-, (1R,3S)- structure
403672-06-0 structure
Product Name:1H-Inden-1-ol,3-amino-2,3-dihydro-, (1R,3S)-
CAS No:403672-06-0
MF:C9H11NO
MW:149.189742326736
CID:325948
PubChem ID:12013035
Update Time:2025-04-19

1H-Inden-1-ol,3-amino-2,3-dihydro-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-ol,3-amino-2,3-dihydro-, (1R,3S)-
    • 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1R,3S)- (9CI)
    • SCHEMBL5114374
    • (1R,3S)-3-Amino-2,3-dihydro-1H-inden-1-ol
    • 403672-06-0
    • cis-3-aminoindan-1-ol
    • AKOS006363526
    • Inchi: 1S/C9H11NO/c10-8-5-9(11)7-4-2-1-3-6(7)8/h1-4,8-9,11H,5,10H2/t8-,9+/m0/s1
    • InChI Key: PRVIGUZMXLBANS-DTWKUNHWSA-N
    • SMILES: O[C@H]1C2C=CC=CC=2[C@H](C1)N

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2Ų
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